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Compound of Interest

Compound Name: Olinone

Cat. No.: B609734 Get Quote

This document provides essential procedural guidance for the safe handling and disposal of

Olinone, a potent and selective inhibitor of the first bromodomain of BET proteins. Given its

use in cancer and inflammation research, adherence to these protocols is critical for ensuring

personnel safety and environmental compliance. While a specific Safety Data Sheet (SDS) for

Olinone is not readily available, a conservative approach based on its known hazard codes

and general principles for chemical waste management is essential.

Hazard Identification and Safety Precautions
Olinone is associated with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

To mitigate these risks, the following personal protective equipment (PPE) and handling

practices are mandatory:

Personal Protective Equipment (PPE):

Wear protective gloves, a lab coat or other protective clothing, and safety glasses with

side shields.
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If there is a risk of generating dust or aerosols, a respirator should be used in a well-

ventilated area, preferably a fume hood.

Handling:

Avoid breathing dust or vapors.

Do not eat, drink, or smoke when handling this product.

Wash hands and any exposed skin thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed and store in a location accessible only to authorized

personnel.

Waste Categorization and Disposal Procedures
Proper segregation of chemical waste is crucial to prevent hazardous reactions and ensure

compliant disposal.[1] Olinone waste should be categorized and handled as follows:
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Waste Type Description Disposal Container

Solid Waste

Pure Olinone compound,

contaminated consumables

(e.g., gloves, wipes, weigh

boats).[1]

Labeled, sealed, and

chemically compatible

container for solid hazardous

waste.[1]

Liquid Waste (Non-

Halogenated)

Solutions of Olinone in

solvents such as acetone,

ethanol, or methanol.[1]

Labeled, sealed, and

chemically compatible

container for non-halogenated

solvent waste.[1]

Liquid Waste (Halogenated)

Solutions of Olinone in

solvents such as

dichloromethane or chloroform.

[1]

Labeled, sealed, and

chemically compatible

container for halogenated

solvent waste.[1]

Contaminated Sharps

Needles, syringes, or other

sharps contaminated with

Olinone.

Puncture-resistant, labeled

sharps container.

The preferred method for the final disposal of all Olinone waste is through a licensed

environmental waste management contractor.[1]

Experimental Protocols: Spill Management
Immediate and appropriate response to a spill is critical to prevent exposure and environmental

contamination.

For Solid Spills:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Clean-up:

Gently cover the spill with an absorbent material to avoid raising dust.
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Carefully sweep or scoop the material into a designated hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water.

Dispose: All cleanup materials should be disposed of as solid hazardous waste.

For Liquid Spills:

Evacuate and Secure: Alert others and restrict access.

Contain: Use an inert, absorbent material (e.g., vermiculite, sand, or commercial sorbent

pads) to contain the spill.

Absorb: Cover and absorb the spill with the absorbent material.

Collect: Carefully collect the absorbed material and place it into a designated hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: All cleanup materials must be disposed of as hazardous waste.

Mandatory Visualization: Olinone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Olinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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